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Compound of Interest

Compound Name: Diethyl methylpropylmalonate
CAS No.: 55898-43-6
Cat. No.: B018021
Get Quote
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Executive Summary

Diethyl methylpropylmalonate (Diethyl 2-methyl-2-propylpropanedioate) is a critical
disubstituted malonic ester intermediate.[1][2] In drug development, it serves as the direct
precursor to 5,5-disubstituted barbiturates (e.g., via condensation with urea) and other
heterocyclic scaffolds. Its precise characterization is essential because the presence of mono-
alkylated impurities (e.g., diethyl propylmalonate) can lead to toxicologically distinct side
products in downstream API synthesis.[2]

This guide provides an autonomous, field-proven protocol for the spectroscopic identification
and quality control of this intermediate, emphasizing the differentiation of the quaternary center
from mono-substituted analogs.

Chemical Identity & Theoretical Basis[1][2][3][4]
o |[UPAC Name: Diethyl 2-methyl-2-propylpropanedioate[1]

e CAS Number: 55898-43-6[1]
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e Molecular Formula:

[2][3]

e Molecular Weight: 216.27 g/mol

o Structure: A quaternary alpha-carbon linked to two ethoxycarbonyl groups, one methyl group,
and one propyl group.[2]

The Characterization Challenge

The primary challenge in validating this compound is distinguishing it from its mono-alkylated
precursors (diethyl methylmalonate or diethyl propylmalonate).[1][2]

¢ Mono-alkylated species possess an acidic methine proton (
) visible in
H NMR at
3.3-3.5 ppm.[1][2]

o The Target (Quaternary) lacks this proton.[1][2] Disappearance of the methine signal and the
appearance of a specific methyl singlet are the definitive "Go/No-Go" quality gates.[1][2]

Experimental Workflow: Synthesis to Validation

The following workflow outlines the generation of the analyte to ensure the spectra discussed
below are contextually grounded in a realistic process stream.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-propylmalonate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C77258&Type=IR-SPEC&Index=0
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-propylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-methylpropylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-propylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-methylpropylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-propylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-methylpropylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-propylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-methylpropylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-propylmalonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Phase

I

|

|

1 |
! NaOEt / EtOH Validation Phase
! + Methyl lodide | '

! Purification Phase

|

|

|

|

|

|

|

1
1
|
: GC-MS
1
1
1
|

,|/|/' (Purity >98%)
Diethyl Propylmalonate Alkylation Aqueous Workup Vacuum Distillation
(Precursor) (Reflux 3-4h) (Remove Nal) (bp ~105°C @ 10mmHg) :
- Y T T S 1H/13C NMR
| (Confirm Quaternary C)

Click to download full resolution via product page

Figure 1: Synthesis and validation workflow for Diethyl Methylpropylmalonate. The critical
control point is the removal of mono-alkylated species during distillation.

Spectroscopic Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary method for structural confirmation.[1][2] The absence of the methine proton
is the key indicator of reaction completion.[2]

Methodology:
e Solvent:

(Chloroform-d) is standard.[1][2]

o Reference: TMS (

0.00 ppm) or residual

(
7.26 ppm).[1][2]

o Concentration: ~20 mg in 0.6 mL solvent.
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HNMR Data Analysis (300/400 MHZz)
Shift ( Coupling (
Assignment Multiplicity Integration
» PpM) )

Structural
Insight

Characteristic
4.15-4.20 Quartet 4H 7.1Hz of ethyl

esters.[1]

Ester

Deshielded
Propyl 1.80-1.90 Multiplet 2H - by quaternary
center.[1][2]

Diagnostic
Peak. Proves
Quaternary 1.40 Singlet 3H - methylation
at the alpha
position.[1][2]

Overlaps

artially with
Propyl 1.15-1.30 Multiplet 2H - paraly
ester

methyls.[1][2]

Standard
1.24 Triplet 6H 7.1Hz ester triplet.

[1](2]

Ester

Terminal
Propyl 0.92 Triplet 3H 7.3 Hz propyl
methyl.[1][2]

Critical Interpretation: If a triplet/multiplet appears around 3.30-3.50 ppm, the sample is
contaminated with unreacted diethyl propylmalonate.[2] If a singlet appears at 1.40 ppm but
integrates to <3H relative to the ester, the reaction is incomplete.

C NMR Data Analysis (75/100 MHz)
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Shift (
Carbon Type Notes
» PpmM)
Carbonyl (C=0) 172.0-1725 Typical ester carbonyl.[1][2]
Ester 61.0-61.2 Ethyl group methylene.[1][2]
Diagnostic. Significantly
Quaternary C 53.5-54.0 downfield from mono-
substituted (~51 ppm).[1][2]
Propyl 350 36.0 Methylene attached to
quaternary center.[1][2]
Quaternary 19.5-20.0 Alpha-methyl group.[1][2]
Propyl 17.0-18.0 Middle propyl methylene.[1][2]
Propyl 14.0-145 Terminal propyl methyl.[1][2]
Ethyl group methyl (often
Ester 14.0-14.2 overlaps with propyl methyl).[1]

[2]

Infrared (IR) Spectroscopy

IR is used primarily for functional group confirmation and detecting -OH impurities (from
hydrolysis) or unreacted alkyl halides.[1][2]

 Instrument: FT-IR (ATR or NaCl plates).
e Phase: Neat liquid film.[1][2]

Key Absorption Bands:

e C=0 Stretch (Ester):1730 — 1740 cm

[1][2] A strong, sharp band.[1][2] Broadening indicates hydrolysis to acid.[1][2]
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e C-H Stretch (Aliphatic): 2960 — 2870 cm

.[1][2] Multiple bands corresponding to methyl/methylene asymmetric and symmetric
stretches.[1][2]

e C-O Stretch: 1100 — 1300 cm

. Strong bands characteristic of esters.[1][2]

o Absence of O-H: No broad peak at 3200-3500 cm

(confirms no carboxylic acid or moisture).[1][2]

o Absence of C=C: No peaks at 1600-1680 cm

(confirms no enol form, which is blocked in the quaternary structure).[1][2]

Mass Spectrometry (MS)

Mass spectrometry provides molecular weight confirmation and fragmentation fingerprints.[1][2]

[4]
« lonization: Electron Impact (El, 70 eV).[1][2]
e Molecular lon (
): m/z 216 (Often weak in aliphatic esters).[1][2]
Fragmentation Pathway: The fragmentation is dominated by

-cleavage and McLafferty rearrangements where possible (though the quaternary center blocks
the classic McLafferty involving the alpha-proton, rearrangements involving the ester ethyl
groups still occur).
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l
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Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for Diethyl Methylpropylmalonate.[1][2] The loss
of the alkoxy group (m/z 171) is a primary initial step.

Diagnostic Fragments:

m/z 171: Loss of

m/z 173: Loss of propyl group (less common than alkoxy loss).[1][2]

m/z 143: Loss of

(entire ester group).[1][2]

m/z 29: Ethyl cation (common low mass peak).[1][2][5][6]

Quality Control & Impurity Profiling

In a drug development context, the purity of this intermediate dictates the yield and purity of the
final barbiturate.
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Impurity Detection Method Limit (Typical) Remediation
Diethyl H NMR ( Redistillation
<0.5% ]
Propylmalonate (fractional).[1][2]
3.3 ppm)
) ) Difficult to separate;
Diethyl GC-MS (Retention o
) <0.5% control stoichiometry
Methylmalonate Time) ) )
in synthesis.[1][2]
H NMR High vacuum drying.
Ethanol ( <0.1% J ying
[2]
3.7, 1.2 ppm)
IR (3400 cm Molecular sieves /
Water <0.1% Azeotropic distillation.
)/ KF

[1](2]

Self-Validating Protocol:

e Step 1: Run GC-MS.[1][2] If single peak >99% area, proceed.[1][2]

e Step 2: Run

H NMR. Zoom into 3.0-4.0 ppm region.[1][2] If baseline is flat (no methine multiplets), the
quaternary substitution is complete.[2]

o Step 3: Calculate integral ratio of Methyl Singlet (1.4 ppm) to Ester Quartet (4.2 ppm).[1][2]

Ratio must be 3:4 (

5%).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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